![molecular formula C16H17NO3S B2416516 Isobutyl 4-(thiophene-2-carboxamido)benzoate CAS No. 301307-34-6](/img/structure/B2416516.png)
Isobutyl 4-(thiophene-2-carboxamido)benzoate
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Description
Isobutyl 4-(thiophene-2-carboxamido)benzoate is a useful research compound. Its molecular formula is C16H17NO3S and its molecular weight is 303.38. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis
Thiophene derivatives play a crucial role in the synthesis of various heterocyclic compounds. For instance, the study by Mohareb et al. (2004) discusses the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity towards the formation of pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives. These findings suggest that thiophene derivatives, including Isobutyl 4-(thiophene-2-carboxamido)benzoate, could be used to generate a wide array of heterocyclic compounds with potential applications in pharmaceuticals and materials science Mohareb et al., 2004.
Antimicrobial Activity
Thiophene derivatives have been explored for their antimicrobial properties. Khalil et al. (2010) synthesized new thiophene derivatives, including 2-(2-Cyano-acetylamino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxamide, and evaluated their antimicrobial activity. These compounds showed significant activity against various microbial strains, indicating that this compound could potentially be investigated for antimicrobial applications Khalil et al., 2010.
Polymerization Kinetics
Research on the polymerization kinetics of isobutylene using dicumyl chloride and TiCl4 as initiators provides insights into the synthesis of polymers with thiophene derivatives. The study conducted by Storey et al. (1995) on the living cationic polymerization of isobutylene can offer a foundation for understanding how thiophene derivatives like this compound might behave in similar polymerization processes, potentially leading to the development of novel polymeric materials Storey et al., 1995.
Properties
IUPAC Name |
2-methylpropyl 4-(thiophene-2-carbonylamino)benzoate |
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InChI |
InChI=1S/C16H17NO3S/c1-11(2)10-20-16(19)12-5-7-13(8-6-12)17-15(18)14-4-3-9-21-14/h3-9,11H,10H2,1-2H3,(H,17,18) |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHOXGBMDKCUQSL-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CS2 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO3S |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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